RLA-3107

• Molecular Formula: C28H39NO5
• Molecular Weight: 469.6 g/mol
• InChI: InChI=1S/C28H39NO5/c1-2-23(22-3-5-26(6-4-22)31-13-10-29-8-11-30-12-9-29)19-27(7-1)32-28(34-33-27)24-15-20-14-21(17-24)18-25(28)16-20/h3-6,20-21,23-25H,1-2,7-19H2/t20?,21?,23-,24?,25?,27-,28?/m0/s1
• InChIKey: MUYPWUMRLNHIOC-WCFYKVIXSA-N

RLA-3107 for Endoperoxide Antimalarial and Viroporin Inhibitor Research

RLA-3107 is a desymmetrized, regioisomeric form of the clinical-stage antimalarial artefenomel (OZ439) and belongs to the synthetic 1,2,4-trioxolane class of endoperoxides [1]. The compound retains the iron-mediated activation mechanism characteristic of this class while demonstrating differential physicochemical and metabolic properties compared to its symmetrical progenitor [1]. RLA-3107 has also been identified as a viral viroporin inhibitor, showing predicted affinity for SARS-CoV-2 E-protein ion channels [2].

1

Desymmetrized regioisomeric lead for next-generation endoperoxide antimalarial programs.

2

Dual-mechanism research: antiplasmodial activity combined with predicted viroporin (ion channel) inhibition.

3

Engineered to address solubility and formulation limitations of artefenomel, supporting oral formulation studies.

• [1] Blank, B. R.; Gut, J.; Rosenthal, P. J.; Renslo, A. R. Artefenomel Regioisomer RLA-3107 Is a Promising Lead for the Discovery of Next-Generation Endoperoxide Antimalarials. ACS Med. Chem. Lett. 2023, 14 (4), 493–498. View Source
• [2] Yousefbeigi, S.; Marsusi, F. Advanced Computational Approaches to Evaluate the Potential of New-Generation Adamantane-Based Drugs as Viroporin Inhibitors: A Case Study on SARS-CoV‑2. ACS Figshare 2025. View Source

Why Artefenomel Analogs Cannot Be Directly Substituted for RLA-3107

Artefenomel (1) and its regioisomer RLA-3107 (2) are structurally distinct, with desymmetrization profoundly altering crystal packing, aqueous solubility, dissolution rates, and human microsomal stability [1]. Clinical development of artefenomel was halted due to formulation challenges arising from poor aqueous solubility (<2.5 μM in PBS pH 7.4) and high lipophilicity, issues that RLA-3107 was specifically engineered to address [1]. Procurement decisions must recognize that substitution of 2 for 1, or vice versa, yields divergent experimental outcomes across antiplasmodial potency, ADME parameters, and in vivo efficacy, as quantified below [1].

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Artefenomel (parent): poor aqueous solubility and formulation failure risk – its properties may not transfer to your development workflow.

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Artemisinin / arterolane: short in vivo half-life and rapid clearance – PK profile may differ significantly from a stabilized endoperoxide lead.

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Regioisomeric substitution: desymmetrization alters crystal packing, solubility, and stability; other regioisomers or racemic mixtures may not reproduce reported improvements.

• [1] Blank, B. R.; Gut, J.; Rosenthal, P. J.; Renslo, A. R. Artefenomel Regioisomer RLA-3107 Is a Promising Lead for the Discovery of Next-Generation Endoperoxide Antimalarials. ACS Med. Chem. Lett. 2023, 14 (4), 493–498. View Source

Quantitative Evidence Differentiating RLA-3107 from Artefenomel and In-Class Comparators

Aqueous Solubility: RLA-3107 Exhibits >10-Fold Improvement Over Artefenomel

RLA-3107 (2) demonstrates a marked increase in aqueous solubility at pH 7.4 compared to artefenomel (1). The solubility of 2 was measured at 24.8 μM in PBS (pH 7.4), whereas 1 exhibited a value below the limit of quantitation at <2.5 μM [1]. This represents an improvement of greater than 10-fold [1].

Antiplasmodial activity

Class-level inference

Retained in vitro activity vs artefenomel

Supports lead selection without loss of antiplasmodial response

Quantitative IC50 not reported; qualitative comparison only

Evidence Dimension	Aqueous solubility in PBS pH 7.4
Target Compound Data	24.8 μM
Comparator Or Baseline	Artefenomel (1): <2.5 μM
Quantified Difference	>10-fold improvement
Conditions	PBS pH 7.4; data generated by Quintara Biosciences and Medicines for Malaria Venture (MMV) [1]

Why This Matters

This solubility enhancement directly addresses the formulation liabilities that led to artefenomel's clinical termination, enabling more feasible oral and parenteral formulation development [1].

• [1] Blank, B. R.; Gut, J.; Rosenthal, P. J.; Renslo, A. R. Artefenomel Regioisomer RLA-3107 Is a Promising Lead for the Discovery of Next-Generation Endoperoxide Antimalarials. ACS Med. Chem. Lett. 2023, 14 (4), 493–498. View Source

Human Microsomal Stability: RLA-3107 Shows ~3-Fold Reduced Intrinsic Clearance

In human liver microsome (HLM) assays, RLA-3107 (2) exhibited a substantially lower intrinsic clearance (CLint) than artefenomel (1). The CLint for 2 was 21.3 μL/min/mg, compared to 63.7 μL/min/mg for 1 [1]. This corresponds to a ~3-fold reduction in metabolic clearance rate [1].

Microsomal stability

Direct comparison

Improved in human liver microsomes vs artefenomel

Predicts longer half-life; supports PK profile improvement context

Specific stability values not available in abstract

Evidence Dimension	Human liver microsome intrinsic clearance
Target Compound Data	21.3 μL/min/mg
Comparator Or Baseline	Artefenomel (1): 63.7 μL/min/mg
Quantified Difference	~3-fold reduction
Conditions	Human liver microsome assay; positive control: verapamil (147.6–172.9 μL/min/mg) [1]

Why This Matters

Reduced intrinsic clearance predicts slower hepatic metabolism and potentially extended in vivo exposure, a critical factor in achieving single-dose cures with endoperoxide antimalarials [1].

• [1] Blank, B. R.; Gut, J.; Rosenthal, P. J.; Renslo, A. R. Artefenomel Regioisomer RLA-3107 Is a Promising Lead for the Discovery of Next-Generation Endoperoxide Antimalarials. ACS Med. Chem. Lett. 2023, 14 (4), 493–498. View Source

In Vitro Antiplasmodial Potency: RLA-3107 Retains Low-nM Activity but with ~2-Fold Reduced EC50

Against chloroquine-resistant W2 strain P. falciparum in human erythrocyte culture, RLA-3107 (2) showed an EC50 of 24.1 ± 0.62 nM, while artefenomel (1) showed an EC50 of 11.2 ± 0.54 nM [1]. Both compounds retain low-nanomolar potency and bracket the activity of the artemisinin control (EC50 = 17.3 ± 2.1 nM) [1].

Aqueous solubility

Direct comparison

Improved solubility vs artefenomel

Addresses formulation failure of artefenomel; enables oral formulation research

Exact solubility values not provided; desymmetrization-driven improvement

Evidence Dimension	Antiplasmodial activity (EC50)
Target Compound Data	24.1 ± 0.62 nM
Comparator Or Baseline	Artefenomel (1): 11.2 ± 0.54 nM; artemisinin: 17.3 ± 2.1 nM; chloroquine: 112 ± 7 nM
Quantified Difference	~2.15-fold less potent than artefenomel
Conditions	Chloroquine-resistant W2 strain P. falciparum in human erythrocyte culture; triplicate determinations [1]

Why This Matters

The ~2-fold lower potency of RLA-3107 is offset by superior physicochemical properties, illustrating the classic optimization trade-off that defines its value as a distinct research tool for structure–property relationship studies [1].

• [1] Blank, B. R.; Gut, J.; Rosenthal, P. J.; Renslo, A. R. Artefenomel Regioisomer RLA-3107 Is a Promising Lead for the Discovery of Next-Generation Endoperoxide Antimalarials. ACS Med. Chem. Lett. 2023, 14 (4), 493–498. View Source

In Vivo Oral Efficacy: Artefenomel Maintains Superior Single-Dose Cure Rates at Submaximal Doses

In the P. berghei mouse malaria model, single-dose oral administration at 40 mg/kg produced 5/5 cures (day 30) for artefenomel (1) but only 1/5 cures for RLA-3107 (2) [1]. At 30 mg/kg single dose, 1 maintained 5/5 cures while 2 produced 0/5 cures [1]. At the highest single dose of 80 mg/kg, both compounds achieved 5/5 cures [1]. In QD × 4 day repeat dosing at 10 mg/kg/day, 1 cured 5/5 mice while 2 yielded 0/5 cures [1].

Viroporin inhibition

Computational prediction

Predicted affinity for SARS-CoV-2 E-protein ion channel

Differentiates from artemisinin; potential antiviral research application

In silico MMPBSA/ABFE prediction; experimental validation needed

Evidence Dimension	In vivo curative efficacy (cures at day 30)
Target Compound Data	40 mg/kg: 1/5 cures; 30 mg/kg: 0/5 cures; 80 mg/kg: 5/5 cures; 4 × 10 mg/kg: 0/5 cures
Comparator Or Baseline	Artefenomel (1): 40 mg/kg: 5/5 cures; 30 mg/kg: 5/5 cures; 80 mg/kg: 5/5 cures; 4 × 10 mg/kg: 5/5 cures
Quantified Difference	Artefenomel achieves 5× to infinite-fold higher cure rate at submaximal doses
Conditions	P. berghei mouse malaria model; oral gavage; cure defined as undetectable parasitemia at day 30 [1]

Why This Matters

Artefenomel's superior in vivo efficacy—attributed to its unique pharmacokinetic profile including slow absorption and depot effect—positions RLA-3107 as a complementary tool for investigating the interplay between solubility, exposure, and efficacy, not a direct replacement [1].

• [1] Blank, B. R.; Gut, J.; Rosenthal, P. J.; Renslo, A. R. Artefenomel Regioisomer RLA-3107 Is a Promising Lead for the Discovery of Next-Generation Endoperoxide Antimalarials. ACS Med. Chem. Lett. 2023, 14 (4), 493–498. View Source

Viroporin Inhibitory Potential: RLA-3107 Predicted to Bind SARS-CoV-2 E-Protein with Strong Affinity

In silico analysis using MMPBSA and ABFE methods predicted that RLA-3107, artefenomel, and opaganib all exhibit strong affinity for the SARS-CoV-2 E-protein ion channel, with binding energies sufficient to block cation passage [1]. The computational study identified hydrophobic interactions between the adamantane cage and key Leu residues as the driving force for channel closure [1]. Quantitative experimental IC50 values are not yet reported for RLA-3107 against viral viroporins [1].

Evidence Dimension	Predicted binding affinity to SARS-CoV-2 E-protein
Target Compound Data	Strong predicted affinity (binding energies not numerically reported in abstract)
Comparator Or Baseline	Artefenomel and opaganib: similarly strong predicted affinity
Quantified Difference	Not numerically quantified in available source
Conditions	In silico molecular mechanics Poisson–Boltzmann surface area (MMPBSA) and alchemical absolute binding free energy (ABFE) calculations [1]

Why This Matters

This predicted activity expands the potential research applications of RLA-3107 beyond antimalarial studies to include viroporin-targeted antiviral research, a cross-utility not established for all endoperoxide analogs [1].

• [1] Yousefbeigi, S.; Marsusi, F. Advanced Computational Approaches to Evaluate the Potential of New-Generation Adamantane-Based Drugs as Viroporin Inhibitors: A Case Study on SARS-CoV‑2. ACS Figshare 2025. View Source

Targeted Research Applications for RLA-3107 Based on Quantified Differentiation

Solubility-Enhanced Formulation Development and ADME Optimization Studies

Investigators developing oral or parenteral formulations of trioxolane antimalarials should select RLA-3107 when aqueous solubility is the primary developmental barrier. With solubility of 24.8 μM vs. <2.5 μM for artefenomel [1], RLA-3107 enables formulation feasibility studies that are impractical with artefenomel. The improved solubility directly addresses the clinical formulation challenges that halted artefenomel's development [1].

Structure–Property Relationship Studies of Desymmetrized Endoperoxides

RLA-3107 serves as a key comparator in medicinal chemistry campaigns investigating the impact of molecular symmetry on crystal packing, solubility, and dissolution rates. Its quantitative differentiation from artefenomel across three orthogonal parameters—EC50 (24.1 vs. 11.2 nM), CLint (21.3 vs. 63.7 μL/min/mg), and solubility (24.8 vs. <2.5 μM)—provides a robust dataset for SAR and SPR analysis [1].

In Vivo PK/PD Modeling of Trioxolane Exposure–Response Relationships

The contrasting in vivo efficacy profiles of RLA-3107 and artefenomel—particularly at submaximal single doses (40 mg/kg: 1/5 vs. 5/5 cures; 30 mg/kg: 0/5 vs. 5/5 cures) [1]—make this compound pair ideal for investigating the disconnect between in vitro potency, microsomal stability, and in vivo performance. Researchers can use RLA-3107 as a tool compound to interrogate the depot effect hypothesis and the role of slow absorption in driving single-dose cure potential [1].

Viroporin-Targeted Antiviral Discovery Programs

Based on computational predictions of strong affinity for SARS-CoV-2 E-protein ion channels [1], RLA-3107 can be deployed as a starting point for antiviral drug discovery targeting viral viroporins. This application is distinct from its antimalarial utility and represents an orthogonal research avenue not applicable to all endoperoxide analogs [1].

Application

Selection Property

Validation Focus

Next-gen oral antimalarial lead optimization

Improved solubility & microsomal stability over artefenomel

Formulation and PK profile development

Malaria-viral co-infection research

Dual antiplasmodial / predicted viroporin inhibition

Viroporin target engagement and selectivity verification

In vivo murine malaria model studies

Reported in vivo antiplasmodial activity in murine models

Dose-response and PK/PD modeling

Endoperoxide formulation development

Enhanced aqueous solubility by desymmetrization

Dissolution and crystal packing impact assessment

• [1] Blank, B. R.; Gut, J.; Rosenthal, P. J.; Renslo, A. R. Artefenomel Regioisomer RLA-3107 Is a Promising Lead for the Discovery of Next-Generation Endoperoxide Antimalarials. ACS Med. Chem. Lett. 2023, 14 (4), 493–498. View Source